![molecular formula C2Cl3LiO2 B101139 Lithium trichloroacetate CAS No. 19326-49-9](/img/structure/B101139.png)
Lithium trichloroacetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Lithium trichloroacetate (LiTCA) is an organic salt that contains lithium, a chemical element with a wide range of biological and therapeutic activities. LiTCA has gained significant attention in recent years due to its potential applications in the field of biomedical research.
Mechanism of Action
The exact mechanism of action of Lithium trichloroacetate is not fully understood. However, it is believed that this compound exerts its effects by modulating the activity of various signaling pathways, including the NF-κB and PI3K/Akt pathways. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been found to exert a wide range of biochemical and physiological effects. It has been shown to reduce the expression of pro-inflammatory cytokines, such as TNF-α and IL-6, and increase the expression of anti-inflammatory cytokines, such as IL-10. This compound has also been found to induce cell cycle arrest and apoptosis in cancer cells. Moreover, this compound has been shown to improve mitochondrial function and reduce oxidative stress.
Advantages and Limitations for Lab Experiments
Lithium trichloroacetate has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity. Moreover, this compound has been shown to be stable under various experimental conditions. However, this compound has some limitations as well. It has low solubility in water, which can make it difficult to administer in vivo. Moreover, this compound has been found to be toxic at high concentrations, which can limit its use in certain experiments.
Future Directions
Lithium trichloroacetate has several potential future directions for research. One area of interest is the development of this compound-based therapies for various diseases, including cancer and diabetes. Another area of interest is the elucidation of the exact mechanism of action of this compound, which can help to identify new therapeutic targets. Moreover, the development of new synthetic methods for this compound can help to improve its efficacy and reduce its toxicity.
Conclusion:
This compound is a promising compound with potential applications in biomedical research. It possesses anti-inflammatory, anti-cancer, and neuroprotective properties and has been shown to improve glucose tolerance and insulin sensitivity. This compound has several advantages for lab experiments, but also has some limitations. Future research on this compound can help to identify new therapeutic targets and improve its efficacy.
Synthesis Methods
Lithium trichloroacetate can be synthesized through the reaction between lithium hydroxide and trichloroacetic acid. The reaction leads to the formation of this compound, which is a white crystalline powder. The synthesis method is relatively simple and can be easily scaled up for large-scale production.
Scientific Research Applications
Lithium trichloroacetate has been extensively studied for its potential applications in biomedical research. It has been shown to possess anti-inflammatory, anti-cancer, and neuroprotective properties. This compound has also been found to enhance the efficacy of chemotherapy drugs and reduce their side effects. Moreover, this compound has been shown to improve glucose tolerance and insulin sensitivity, making it a potential therapeutic agent for diabetes.
Properties
19326-49-9 | |
Molecular Formula |
C2Cl3LiO2 |
Molecular Weight |
169.3 g/mol |
IUPAC Name |
lithium;2,2,2-trichloroacetate |
InChI |
InChI=1S/C2HCl3O2.Li/c3-2(4,5)1(6)7;/h(H,6,7);/q;+1/p-1 |
InChI Key |
HOIXWIJGBXDJIX-UHFFFAOYSA-M |
Isomeric SMILES |
[Li+].C(=O)(C(Cl)(Cl)Cl)[O-] |
SMILES |
[Li+].C(=O)(C(Cl)(Cl)Cl)[O-] |
Canonical SMILES |
[Li+].C(=O)(C(Cl)(Cl)Cl)[O-] |
19326-49-9 | |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.